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Welcome to the DIANA (DIANA Tools) Technical Support Center. This resource is designed for
researchers, scientists, and drug development professionals who utilize the DIANA suite of
bioinformatics tools for non-coding RNA (ncRNA) analysis. Here, you will find answers to
frequently asked questions (FAQs) and troubleshooting guidance related to data security,
privacy, and common issues encountered during your experiments.

Data Security and Privacy FAQs

This section addresses key questions about how your data is handled when using the DIANA
Tools web servers.
Q1: What types of data are collected when | use DIANA Tools?

When you use the DIANA Tools, two main types of data are collected:

o User-Input Data: This includes the data you provide for analysis, such as miRNA and gene
lists, sequences, and other experimental data. This information is used to record search
sessions and support bookmarking functionality.[1]

o Form Data: If you request to download data, personal information such as your name, emalil
address, and organization is collected through forms. This is used to manage user
registration and determine the appropriate level of access.[1]
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o Cookies and Tracking Data: Like most web services, DIANA Tools uses cookies and other
tracking technologies to record user traffic, save preferences, and improve the service. They
also work with third-party analytics partners, such as Google Analytics, to better understand
how the services are used.[1]

Q2: How is my research data kept secure?

DIANA employs several measures to protect your data:

» Data Encryption: Any personal data you provide is encrypted in transit to prevent misuse by
third parties.[2]

e Secure Servers: User-input and form data are stored on DIANA's own servers for the
duration of the service provision to a registered user.[1]

o Continuous Improvement: Security procedures are continuously revised based on new
technological developments to ensure a high level of protection.[2]

Q3: Will my personal or research data be shared with third parties?

Your personal data will not be shared with third parties for their use without your explicit
consent, unless required by law.[2] Some data may be stored or processed on computers in
other jurisdictions, such as the United States, where data protection laws may differ.[2]

Q4: What are my rights regarding my data?

As a user, you have the following rights concerning your data:

The right to be informed: You have the right to know the purpose of data processing, the
legal basis, the retention period, and with whom the data will be shared.[1]

The right of access: You can access the data that is collected, processed, and stored.[1]

The right to rectification: You can correct any inaccurate personal data.[1]

The right to erasure: You can request the deletion of your data after you have stopped using
the services.[1]
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To exercise these rights, you can contact the DIANA team.

Troubleshooting Guides

This section provides solutions to common problems you may encounter while using the
DIANA Tools.
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Problem/Question

Tool(s)

Possible Cause

Troubleshooting
Steps

No results or
unexpected results

from my query.

DIANA-microT-CDS,
DIANA-LncBase,
DIANA-miRPath

Incorrect input format
for miRNA or gene

identifiers.

Ensure you are using
the correct
nomenclature (e.g.,
hsa-miR-124-3p for
mMiRNA, official gene
symbols for genes).
Check for typos or
extra spaces in your

input.

The specified miRNA
or gene is not in the
DIANA database.

Verify that the
miRNA/gene is
present in the
databases used by
DIANA Tools (e.qg.,

miRBase, Ensembl).

The prediction score
threshold is too

stringent.

For tools like DIANA-
microT-CDS, try
lowering the prediction
score threshold to
include more potential
targets, but be aware
that this may increase
the number of false

positives.

Difficulty interpreting

the output results.

DIANA-microT-CDS,
DIANA-miRPath

Unfamiliarity with the
output metrics and

visualizations.

Refer to the
documentation for
each tool to
understand the
meaning of scores, p-
values, and other
metrics. The DIANA-
microT web server

provides detailed

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization

Check Availability & Pricing

information for each
predicted interaction,
including a global
score and
visualization of the

target site.[3]

Overwhelming

number of results.

Utilize the filtering
options available in
the tools to narrow
down the results
based on prediction
scores, conservation,
or other relevant

parameters.

How do | handle a
large list of mMiRNAS or

genes for analysis?

Manual input of long
_ lists is time-
DIANA-miRPath _
consuming and prone

to errors.

DIANA-miRPath
allows you to upload a
file with a list of
miRNAs or genes for
batch analysis. This is
more efficient and
reduces the risk of

manual entry errors.

The tool is running
very slowly or timing

out.

The server is
All DIANA Tools experiencing high

traffic.

Try running your
analysis during off-

peak hours.

Your input dataset is

very large.

For large-scale
analyses, consider
breaking down your
dataset into smaller
chunks if possible. For
advanced users,
some tools may offer
non-web-based

interfaces or plugins

© 2025 BenchChem. All rights reserved.

5/11

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3927079/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

for more robust

processing.[3]

Experimental Protocol: miRNA Pathway Analysis

This section provides a detailed methodology for performing a miRNA pathway analysis, based

on a study that utilized DIANA-miRPath to investigate the role of specific miRNAs in lung

cancer.[1]

Objective: To identify the molecular pathways and gene networks regulated by a set of

differentially expressed miRNAs.

Tool: DIANA-miRPath v.3

Methodology:

Input miRNA Set: A list of differentially expressed miRNAs of interest is compiled.

Target Prediction: The DIANA-miRPath tool is used to identify the target genes of the input
mMiRNAs. This can be based on in-silico predictions from DIANA-microT-CDS and/or
experimentally validated targets from DIANA-TarBase.

Pathway Enrichment Analysis: The identified target genes are then subjected to a pathway
enrichment analysis using a curated pathway database such as KEGG (Kyoto Encyclopedia
of Genes and Genomes).

Statistical Analysis: The tool calculates the statistical significance of the enrichment of target
genes in each pathway. This is typically done using a hypergeometric test, and the results
are often corrected for multiple hypotheses testing (e.g., using False Discovery Rate - FDR).

Result Interpretation: The output provides a list of pathways that are significantly targeted by
the input mIRNAs. This information can be used to infer the biological functions and roles of
the miRNAs in the context of the studied condition.

Data Presentation: Quantitative Analysis of miRNA
Expression
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The following table summarizes quantitative data from a study on the expression of miR-28-5p
and miR-708-5p in non-small cell lung cancer (NSCLC) tissue samples.[1]

Relative Expression

MicroRNA (Tumor vs. Non- p-value AUC (ROC Analysis)
Tumor)
miR-28-5p 1.625 +1.245 0.0311 0.6294
miR-708-5p 3.351 + 3.066 0.0002 0.7593
Combined - - 0.77
Visualizations

Data Submission and Anonymization Workflow

This diagram illustrates the general workflow for submitting data to DIANA Tools, highlighting
the separation of user-provided research data from personal information.
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User Environment

Personal Information

(for registration) DIANA Tools Server

l Data Submission _ | Data Anonymization . | Analysis Engine
[ (HTTPS Encrypted) "| (Session ID assigned) "1 (e.g., miRPath)

»{ Secure Data Storage

Research Data
(miRNA/gene lists)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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